2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-8-carbonitrile
Overview
Description
“2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-8-carbonitrile” is a chemical compound with the molecular formula C11H10N2O . It is used for research purposes .
Synthesis Analysis
The synthesis of similar compounds has been reported in various studies. For instance, the synthesis of 7‐Sulfamoyl‐substituted 2‐Oxo‐2,3,4,5‐tetrahydro‐1H‐benzo azepines has been described . Another study reported the synthesis of substituted 2,3,4,7-tetrahydro-1H-azepines via ring-closing metathesis .Molecular Structure Analysis
The molecular structure of “this compound” consists of 11 carbon atoms, 10 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not mentioned in the available data, similar compounds have been used in various chemical reactions. For example, 2,3,4,5-Tetrahydro-1H-1-benzazepine is a reactant in the synthesis of adamantane derivatives as cannabinoid receptor 2 agonists .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 186.21 . Other properties such as boiling point and storage conditions are not specified .Scientific Research Applications
Synthesis and Structural Transformation : The compound has been involved in studies exploring the synthesis of benzazepines and their transformation into other compounds like chinolines and pyrrolo[2,3-b]chinolines. For example, BECKMANN or SCHMIDT rearrangement of related compounds leads to the formation of various benzazepine derivatives (Vogel, Troxler, & Lindenmann, 1969).
Therapeutic Potential : The compound has been identified in the synthesis of derivatives with promising therapeutic potential. For instance, the sulfochlorination of this compound led to the formation of 7-chlorosulfonyl derivative, which is a precursor for a variety of substituted derivatives with potential therapeutic applications (Dorogov et al., 2006).
Crystallography and Material Science : This compound has been studied in crystallography to understand its structural properties. For example, its derivatives have been analyzed using X-ray powder diffraction to determine their crystalline structure, which is crucial for understanding material properties (Macías et al., 2011).
Drug Discovery : In the field of drug discovery, derivatives of this compound have been synthesized and evaluated for their potential as inhibitors in various biological pathways, contributing to the development of novel therapeutic agents (Annedi et al., 2012).
Synthesis of Heterocyclic Compounds : It has also been used in the synthesis of novel heteroatom containing partially reduced polycyclic aromatic hydrocarbons, highlighting its versatility in organic synthesis (Pratap & Ram, 2009).
Anticancer and Antiviral Applications : Some derivatives of this compound have shown considerable cytotoxic activity against human tumor cell lines and significant antiviral activity against hepatitis-C virus, suggesting its importance in developing anticancer and antiviral agents (Faidallah, Khan, & Asiri, 2012).
Chemical Synthesis Innovations : The compound has been involved in studies focusing on novel synthetic methods, leading to various derivatives with potential applications in chemistry and pharmacology. For example, the Castagnoli-Cushman reaction using related cyclic anhydrides has been studied (Adamovskyi et al., 2017).
Mechanism of Action
Target of Action
The primary target of 2-oxo-2,3,4,5-tetrahydro-1H-benzo[b]azepine-8-carbonitrile is the cannabinoid receptor 2 . This receptor plays a crucial role in the endocannabinoid system, which is involved in a variety of physiological processes including pain sensation, mood, and memory .
Mode of Action
The compound acts as an agonist for the cannabinoid receptor 2 . This means it binds to this receptor and activates it, triggering a series of events within the cell .
Result of Action
The activation of the cannabinoid receptor 2 by the compound can lead to various molecular and cellular effects. For instance, it can modulate pain sensation and potentially have anti-inflammatory effects . .
Action Environment
The action, efficacy, and stability of the compound can be influenced by various environmental factors. These could include the presence of other molecules that can interact with the compound or the receptor, the pH of the environment, and the temperature
properties
IUPAC Name |
2-oxo-1,3,4,5-tetrahydro-1-benzazepine-8-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O/c12-7-8-4-5-9-2-1-3-11(14)13-10(9)6-8/h4-6H,1-3H2,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQVZGVGNHKZDED-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=C(C=C2)C#N)NC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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